![molecular formula C13H23ClN2O B1377399 1-(Piperidine-1-carbonyl)-6-azaspiro[2.5]octane hydrochloride CAS No. 1432678-98-2](/img/structure/B1377399.png)
1-(Piperidine-1-carbonyl)-6-azaspiro[2.5]octane hydrochloride
Overview
Description
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .
Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . It’s a key scaffold in many naturally occurring biologically active compounds and naturally occurring substances such as alkaloids, enzymes, or polypeptides .
Chemical Reactions Analysis
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In the last several years, a lot of reviews concerning specific methods of piperidine synthesis , functionalization , and their pharmacological application were published.
Physical And Chemical Properties Analysis
Piperidine is a colorless liquid with an odor described as objectionable, typical of amines .
Scientific Research Applications
Drug Synthesis and Design
Piperidine derivatives are crucial building blocks in the synthesis of various pharmaceuticals. The unique structure of “1-(Piperidine-1-carbonyl)-6-azaspiro[2.5]octane hydrochloride” makes it a valuable precursor in the design of drugs targeting central nervous system disorders, pain management, and more. Its ability to act as a synthetic intermediate allows for the creation of compounds with potential therapeutic effects .
Biological Activity Modulation
The incorporation of the piperidine moiety into drug molecules can significantly alter their biological activity. This compound, with its piperidine backbone, could be used to synthesize derivatives that interact with various biological targets, such as enzymes or receptors, leading to enhanced efficacy or reduced toxicity in drug candidates .
Pharmacological Research
Piperidine derivatives are known to exhibit a range of pharmacological activities. “1-(Piperidine-1-carbonyl)-6-azaspiro[2.5]octane hydrochloride” can be utilized in pharmacological studies to develop new medications with antihypertensive, antiulcer, antimicrobial, and anticancer properties. It serves as a key compound for testing in various pharmacological models .
Chemical Biology Probes
In chemical biology, piperidine derivatives can be used as probes to study biological systems. They can help in understanding the interaction between small molecules and biological macromolecules, providing insights into the mechanisms of diseases and aiding in the discovery of new drug targets .
Material Science
The structural features of piperidine derivatives make them suitable for material science applications. They can be incorporated into polymers or other materials to impart specific properties, such as increased durability or enhanced conductivity .
Analytical Chemistry
In analytical chemistry, piperidine derivatives can be used as standards or reagents. “1-(Piperidine-1-carbonyl)-6-azaspiro[2.5]octane hydrochloride” could be employed in chromatography, spectroscopy, or other analytical techniques to help identify or quantify other substances .
properties
IUPAC Name |
6-azaspiro[2.5]octan-2-yl(piperidin-1-yl)methanone;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N2O.ClH/c16-12(15-8-2-1-3-9-15)11-10-13(11)4-6-14-7-5-13;/h11,14H,1-10H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZZDIWDGZGMELO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2CC23CCNCC3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Piperidine-1-carbonyl)-6-azaspiro[2.5]octane hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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